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Compound of Interest

Compound Name: Chromium iron oxide

CAS No.: 12068-77-8

Cat. No.: B3365173

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

green synthesis of chromium oxide nanoparticles (Cr₂O₃ NPs) utilizing various plant extracts.

This environmentally friendly approach offers a cost-effective and scalable alternative to

conventional chemical and physical synthesis methods. The phytochemicals present in plant

extracts act as natural reducing and capping agents, leading to the formation of biocompatible

nanoparticles with diverse biological activities.[1][2][3] This document outlines the synthesis

procedures, characterization data, and potential applications in biomedical fields.

Overview of Green Synthesis
Green synthesis of Cr₂O₃ NPs leverages the rich phytochemical content of plant extracts,

including flavonoids, polyphenols, alkaloids, and terpenoids, to reduce chromium salts to

chromium oxide nanoparticles.[2][4] These bioactive molecules also stabilize the nanoparticles,

preventing agglomeration.[4] This method is advantageous due to its simplicity, low cost, and

eco-friendliness.[3][5] The resulting nanoparticles have shown significant potential in various
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applications, including as antibacterial, anticancer, antioxidant, and enzyme inhibitory agents.

[6][7][8]

Experimental Data Summary
The following tables summarize the key quantitative data from various studies on the green

synthesis of Cr₂O₃ NPs using different plant extracts.

Table 1: Synthesis Parameters and Nanoparticle Characteristics
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Plant Extract Precursor Salt
Nanoparticle
Size (nm)

Morphology Key Findings

Abutilon indicum

(L.) Sweet
Cr₂(SO₄)₃ 17-42 Spherical

Purity and

crystallinity

confirmed by

XRD.[2][6]

Erythrophleum

guineense

Chromium

Chloride
< 400 Irregular round

Crystalline

nature confirmed

by XRD.[3][5][7]

Cinnamon bark
Chromium(III)

complex
~48 Oval

Highly effective

bioactive agents.

[1]

Simarouba

glauca
Not Specified ~85

Irregular rod-

shaped

Possessed

antioxidant and

anti-angiogenic

properties.[4]

Cassia fistula
Chromium(III)

acetate
14.85 - 23.90

Spherical,

agglomerated

Good thermal

stability up to

600 °C.[9]

Callistemon

viminalis
Cr(NO₃)₃ · 9H₂O ~92.2 (diagonal)

Cubic-like

platelet

Single-phase

pure α-Cr₂O₃

nanoparticles.

[10]

Roselle (Hibiscus

sabdariffa)
CrCl₃·6H₂O

13.3 - 16.12

(crystallite)

Spherical/semisp

herical

Size decreased

with sol-gel

method and

increased

annealing

temperature.[11]

[12]

Mentha pulegium Not Specified ~58 (crystallite) Irregular round

High purity

confirmed by

EDX.[13]
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Table 2: Biological Activity of Green Synthesized Cr₂O₃ Nanoparticles

Plant Extract Biological Activity Target
Key Quantitative
Data

Abutilon indicum (L.)

Sweet
Antibacterial

E. coli, S. aureus, B.

bronchiseptica, B.

subtilis

Superior zone of

inhibition compared to

chemically

synthesized NPs.[2][8]

Anticancer MCF-7 cancer cells

Significant cytotoxic

effect at 120 µg/mL.[6]

[14]

Erythrophleum

guineense
Enzyme Inhibition

Acetylcholinesterase

(AChE),

Butyrylcholinesterase

(BChE)

IC₅₀ values of 120

µg/mL (AChE) and

100 µg/mL (BChE).[3]

[5][7]

Simarouba glauca Anticancer
Hela and HCT-116

cell lines

IC₅₀ values of 19.81 ±

0.18 µg/mL and 22.33

± 0.3 µg/mL,

respectively.[4]

Antioxidant Not Specified
IC₅₀ of 98.91 µg/mL.

[4]

Cassia fistula Antibacterial Biofilm inhibition
Activity comparable to

ciprofloxacin.[9]

Phyllanthus emblica
Anti-inflammatory,

Antioxidant
Not Specified

Potential for

environmental and

biomedical

applications.[15]

Experimental Protocols
This section provides detailed protocols for the synthesis and characterization of Cr₂O₃ NPs

using plant extracts.
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General Workflow for Green Synthesis of Cr₂O₃
Nanoparticles
The following diagram illustrates the general workflow for the green synthesis of chromium

oxide nanoparticles using plant extracts.

Plant Material Collection & Preparation

Preparation of Aqueous Plant Extract

Mixing and Reaction

Chromium Salt Precursor Solution

Formation of Cr₂O₃ Nanoparticles

Separation and Purification
(Centrifugation/Washing)

Drying and Collection of Nanoparticles

Characterization

Click to download full resolution via product page

General workflow for green synthesis of Cr₂O₃ NPs.
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Protocol 1: Synthesis of Cr₂O₃ Nanoparticles using
Abutilon indicum Leaf Extract
Materials:

Fresh leaves of Abutilon indicum (L.) Sweet

Chromium(III) sulfate (Cr₂(SO₄)₃)

Deionized water

Ethanol

Procedure:

Preparation of Plant Extract:

1. Collect fresh Abutilon indicum leaves and wash them thoroughly with deionized water.

2. Weigh 20 g of the fresh leaves.[6]

3. Prepare an aqueous extract (details on the extraction process may vary, but typically

involves boiling the leaves in a specific volume of deionized water and then filtering).

Synthesis of Cr₂O₃ Nanoparticles:

1. Add 10.20 g of Cr₂(SO₄)₃ to 100 mL of the prepared plant extract.[2][6]

2. Stir the mixture continuously for 60 minutes at 35 °C.[2][6]

3. Observe the color change of the solution from red to black, which indicates the formation

of Cr₂O₃ nanoparticles.[2]

Purification of Nanoparticles:

1. Centrifuge the solution at 3000 rpm twice to pellet the nanoparticles.[2]
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2. Filter the collected nanoparticles and wash them three times with deionized water and

ethanol to remove any unreacted precursors and by-products.[2]

Drying:

1. Dry the purified nanoparticles in an oven to obtain a fine powder.

Protocol 2: Synthesis of Cr₂O₃ Nanoparticles using
Erythrophleum guineense Extract
Materials:

Erythrophleum guineense plant material

Chromium chloride (CrCl₃)

Deionized water

Procedure:

Preparation of Plant Extract:

1. Prepare an aqueous extract of Erythrophleum guineense in deionized water.

2. Filter the extract three times to remove any suspended particles.[5]

Synthesis of Cr₂O₃ Nanoparticles:

1. Prepare a 0.2 M solution of chromium chloride.[5]

2. Mix the plant extract and chromium chloride solution in a 3:7 ratio in a 250 mL conical

flask.[5]

3. Heat the mixture to 100°C and stir magnetically for 1.5 hours.[5]

4. Monitor the formation of nanoparticles by observing the color change.[5]

Purification of Nanoparticles:
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1. Allow the solution to cool to room temperature.

2. Separate the Cr₂O₃ NPs by centrifugation at 13,500 rpm at 4°C.[5]

Drying:

1. Dry the collected nanoparticles in an oven at 80°C.[5]

Protocol 3: Synthesis of Cr₂O₃ Nanoparticles using
Cassia fistula Leaf Extract
Materials:

Dried leaves of Cassia fistula

Chromium(III) acetate

Deionized water or Ethanol

Procedure:

Preparation of Plant Extract:

1. Mix 50 g of dried C. fistula leaf powder with 500 mL of either distilled water or ethanol.[9]

2. Stir the mixture in an orbital shaker for 24 hours at room temperature.[9]

3. Filter the mixture to obtain the aqueous or ethanolic extract and store it at 4°C.[9]

Synthesis of Cr₂O₃ Nanoparticles:

1. Take 25 mL of a freshly prepared 0.5 M solution of chromium(III) acetate.[9]

2. Add 100 mL of the prepared aqueous or ethanolic extract while stirring at room

temperature.[9]

3. After 30 minutes, increase the temperature to 70°C and continue stirring for another 60

minutes.[9]
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Purification and Drying:

1. Allow the reaction mixture to cool to room temperature.

2. Collect the precipitates by filtration and dry them to obtain the Cr₂O₃ nanoparticles.

Characterization of Nanoparticles
A variety of analytical techniques are employed to characterize the synthesized Cr₂O₃

nanoparticles.

Characterization Workflow
The following diagram outlines the typical characterization workflow for green synthesized

chromium oxide nanoparticles.

Synthesized Cr₂O₃ Nanoparticles

UV-Visible Spectroscopy
(Confirmation of formation)

FTIR Spectroscopy
(Functional groups)

XRD Analysis
(Crystallinity and Size)

SEM/TEM Analysis
(Morphology and Size)

EDX Analysis
(Elemental Composition)

Click to download full resolution via product page

Characterization workflow for Cr₂O₃ NPs.

UV-Visible Spectroscopy: Confirms the formation of Cr₂O₃ NPs by detecting the surface

plasmon resonance peaks, typically observed between 280 nm and 460 nm.[5][6]

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups from the

plant extract that are responsible for the reduction and capping of the nanoparticles.

X-ray Diffraction (XRD): Determines the crystalline nature, phase purity, and average

crystallite size of the synthesized nanoparticles.[6][7]

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): Provide

information about the morphology, size, and size distribution of the nanoparticles.[6][7]
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Energy-Dispersive X-ray (EDX) Spectroscopy: Confirms the elemental composition of the

nanoparticles, showing the presence of chromium and oxygen.[6][7]

Applications in Drug Development
Green synthesized Cr₂O₃ NPs have demonstrated significant potential in various biomedical

applications, making them promising candidates for drug development.

Antibacterial Agents: They exhibit broad-spectrum antibacterial activity against both Gram-

positive and Gram-negative bacteria.[1][2]

Anticancer Therapeutics: Studies have shown their cytotoxic effects against various cancer

cell lines, including MCF-7, Hela, and HCT-116.[4][6]

Antioxidant Formulations: The nanoparticles possess antioxidant properties, which can be

beneficial in combating oxidative stress-related diseases.[1]

Enzyme Inhibitors: They have been shown to inhibit enzymes like acetylcholinesterase and

butyrylcholinesterase, suggesting potential applications in neurodegenerative disease

treatment.[5][7]

The enhanced biological activities of green synthesized Cr₂O₃ nanoparticles are often

attributed to a synergistic effect between the nanoparticles and the bioactive molecules from

the plant extracts on their surface.[8][14] Further in-vivo studies are warranted to fully explore

their therapeutic potential and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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